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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094 Get Quote

An In-depth Technical Guide to Sucrose Esters: Focusing on "Sucrose, 6'-laurate" and its

Synonyms

This technical guide provides a comprehensive overview of "Sucrose, 6'-laurate" and its

related sucrose esters for researchers, scientists, and drug development professionals. It

covers nomenclature, physicochemical properties, detailed experimental protocols, and the

mechanistic basis for its applications, particularly as a penetration enhancer in drug delivery

systems.

Nomenclature and Synonyms
"Sucrose, 6'-laurate" is a sucrose monoester where lauric acid is attached at the 6'-position of

the fructose moiety of sucrose. However, the term "sucrose laurate" is often used more broadly

in scientific literature and commercial products to refer to a mixture of sucrose monoesters of

lauric acid, which can include various positional isomers. The properties of these mixtures can

vary depending on the distribution of these isomers.

Below is a table summarizing the key synonyms and identifiers for "Sucrose, 6'-laurate" and

the more general "sucrose laurate."
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Identifier Type
"Sucrose, 6'-laurate"
(Specific Isomer)

"Sucrose Laurate"
(General/Mixture)

IUPAC Name

[(2R,3S,4S,5R,6R)-6-

[(2S,3S,4S,5R)-3,4-dihydroxy-

2,5-bis(hydroxymethyl)oxolan-

2-yl]oxy-3,4,5-trihydroxyoxan-

2-yl]methyl dodecanoate[1]

2-[(2S)-3,4-dihydroxy-2,5-

bis(hydroxymethyl)oxolan-2-

yl]oxy-6-

(hydroxymethyl)oxane-3,4,5-

triol;dodecanoic acid

Common Synonyms 6'-O-Lauroylsucrose[2]

Sucrose monolaurate, Lauryl

sucrose, Sucrose lauric acid

esters, a-D-glucopyranoside,

b-D-fructofuranosyl,

monododecanoate[3][4][5]

CAS Number 20881-05-4[2] 25339-99-5, 37266-93-6[4]

Molecular Formula C24H44O12 C24H44O12

Molecular Weight 524.60 g/mol [1] 524.60 g/mol

UNII (Unique Ingredient

Identifier)
GEE2CQJ4ZY[2] 05Q7CD0E49

Quantitative Physicochemical Data
The physicochemical properties of sucrose laurates, such as their Hydrophilic-Lipophilic

Balance (HLB) and Critical Micelle Concentration (CMC), are crucial for their function as

surfactants and emulsifiers. These properties can vary significantly between different

regioisomers.
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Property Value Notes and References

Molecular Weight 524.60 g/mol
For all sucrose monolaurate

isomers.[1]

HLB (Hydrophilic-Lipophilic

Balance)
11-17

The HLB value for sucrose

laurate monoesters generally

falls in this range, making them

effective oil-in-water

emulsifiers. The exact value

depends on the specific isomer

and the purity of the

monoester.[6][7][8]

Critical Micelle Concentration

(CMC)
0.34 mM

This value is for a commercial

sucrose laurate product. The

CMC can vary between

isomers; for instance, 6-O-

lauroyl sucrose has a CMC

approximately 2.5 times

greater than 1'-O-lauroyl

sucrose.[6][9]

Aqueous Solubility ~5 mg/mL

Limited water solubility is

characteristic of the

amphiphilic nature of sucrose

laurates.[6]

Surface Tension ~52.8 mN/m
In aqueous solution, indicating

significant surface activity.[6]

Experimental Protocols
Enzymatic Synthesis of Sucrose Monolaurate
This protocol describes a highly regioselective method for the synthesis of sucrose

monolaurate using an alkaline protease.

Materials:
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Sucrose

Vinyl laurate

Protex 6L (alkaline protease from Bacillus licheniformis)

tert-amyl alcohol

Dimethyl sulfoxide (DMSO)

Deionized water

Procedure:

Prepare a solvent mixture of tert-amyl alcohol/DMSO/water. The optimal water content is

around 3.4% (v/v).

Dissolve vinyl laurate in the solvent mixture.

Add powdered sucrose to the vinyl laurate solution. Introducing sucrose as a powder can

lead to a higher reaction rate.

Add the lyophilized Protex 6L enzyme to the reaction mixture. An enzyme concentration of

1.5 mg/mL is effective.

Maintain the reaction at a controlled temperature of approximately 43°C and a pH of 10.1 for

optimal activity.

Monitor the reaction progress by analyzing aliquots over time using a suitable

chromatographic method (e.g., HPLC).

The reaction should yield a high conversion of sucrose to 1'-O-lauroylsucrose within

approximately 9 hours.[10]

Chemical Synthesis of Sucrose Esters
(Transesterification)
This protocol outlines a general chemical synthesis of sucrose esters via transesterification.
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Materials:

Sucrose

Fatty acid methyl ester (e.g., methyl laurate)

Anhydrous potassium carbonate (catalyst)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (solvent)

Procedure:

Dissolve sucrose in DMF or DMSO with gentle heating (up to 100°C) and stirring until a clear

solution is obtained.

Cool the solution to the desired reaction temperature (e.g., 90°C).

Add the fatty acid methyl ester and the anhydrous potassium carbonate catalyst to the

sucrose solution.

Conduct the reaction under reduced pressure to facilitate the removal of methanol, which is

a byproduct of the transesterification.

Monitor the reaction by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Upon completion, the reaction mixture can be purified by solvent extraction and

chromatography to isolate the sucrose esters.

Analysis of Sucrose Laurate Isomers by HPLC-MS
This protocol provides a general workflow for the analysis of sucrose laurate isomers using

High-Performance Liquid Chromatography coupled with Mass Spectrometry.

Instrumentation:

HPLC system with a reversed-phase column (e.g., C8 or C18)

Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD)
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Mass Spectrometer with an Electrospray Ionization (ESI) source

Procedure:

Sample Preparation: Dissolve the sucrose laurate sample in a suitable solvent, such as

methanol, to a known concentration (e.g., 10 mg/mL). Filter the sample through a 0.2 µm

membrane filter before injection.[11]

Chromatographic Separation:

Mobile Phase: A gradient of methanol and water is commonly used. The specific gradient

profile will depend on the isomers being separated.[11]

Flow Rate: A typical flow rate is 1.0 mL/min.

Column Temperature: Maintain the column at a constant temperature, for example, 40°C.

Detection:

ELSD/CAD: These detectors are suitable for non-chromophoric compounds like sucrose

esters.

MS: Operate the mass spectrometer in positive ion mode with ESI. Sucrose esters are

often detected as sodium adducts ([M+Na]+). A full scan mode with a mass range of 100-

1600 m/z is appropriate for initial characterization.[12]

Data Analysis: Identify and quantify the different sucrose laurate isomers based on their

retention times and mass-to-charge ratios.

Mechanisms and Visualizations
Mechanism of Action as a Penetration Enhancer
Sucrose esters, including sucrose laurate, are effective penetration enhancers for transdermal

drug delivery. Their mechanism of action is primarily attributed to their interaction with and

disruption of the highly organized lipid structure of the stratum corneum, the outermost layer of

the skin. This disruption increases the fluidity of the lipid bilayers, thereby enhancing the

permeation of drug molecules.[1][13]
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The key steps in this process are:

Partitioning into the Stratum Corneum: The amphiphilic nature of sucrose laurate allows it to

partition into the lipid-rich intercellular spaces of the stratum corneum.

Disruption of Lipid Packing: The sucrose laurate molecules insert themselves between the

endogenous lipid molecules (ceramides, cholesterol, and free fatty acids), disrupting the

tight, ordered packing of these lipids.[1]

Increased Fluidity: This disruption leads to an increase in the fluidity and permeability of the

stratum corneum.

Enhanced Drug Permeation: The more fluid lipid matrix offers less resistance to the diffusion

of drug molecules, leading to enhanced penetration into the deeper layers of the skin.

The following diagram illustrates this logical relationship.
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Mechanism of Sucrose Laurate as a Penetration Enhancer

Sucrose Laurate Application
(Topical Formulation)
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Mechanism of Sucrose Laurate as a Penetration Enhancer

Experimental Workflow: Synthesis and Analysis of
Sucrose Laurate
The following diagram outlines a typical experimental workflow for the synthesis and

subsequent analysis of sucrose laurate.
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Experimental Workflow for Sucrose Laurate Synthesis and Analysis
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Workflow for Sucrose Laurate Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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